Ethyl 4-[3-(N,N-dimethylamino)phenyl]-4-oxobutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[3-(N,N-dimethylamino)phenyl]-4-oxobutanoate is an organic compound . It is also known by its synonyms: ethyl 4-[3-(dimethylamino)phenyl]-4-oxobutanoate and Benzenebutanoic acid, 3-(dimethylamino)-γ-oxo-, ethyl ester .
Synthesis Analysis
The synthesis of a similar compound, (E)-N-(3-(3-(4(dimethylamino)phenyl)acryloyl)phenyl)quinolone-2-carboxamide, also known as Quinolinecarboxamide Chalcone (QCC), was reported using aldol condensation and carboxamide formation method . The organic sample QCC was examined by FT-IR, 1H NMR, 13C NMR, and mass spectroscopic techniques .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, FT-IR, 1H NMR, 13C NMR, and mass spectroscopy were used to examine a similar compound, Quinolinecarboxamide Chalcone (QCC) .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For instance, a similar compound, Quinolinecarboxamide Chalcone (QCC), was examined using FT-IR, 1H NMR, 13C NMR, and mass spectroscopic techniques .
Scientific Research Applications
Photoreactions and Polymerization : Ethyl 4-[3-(N,N-dimethylamino)phenyl]-4-oxobutanoate is involved in photoreactions. For instance, 2-(dimethylamino)ethyl 4-phenyl-3-oxobutanoate can undergo photocyclization via remote hydrogen migration. This process is influenced by the stability and conformational flexibility of the biradical intermediates (Hasegawa et al., 1990).
Synthesis of Diverse Compounds : this compound is used as a precursor in the synthesis of various compounds. For instance, its reaction with diethyl oxalate in the presence of sodium hydride can yield diethyl 4-oxo-4H-pyran-2,5-dicarboxylate, which is a precursor for other derivatives (Obydennov et al., 2013).
Chemical Transformations and Catalysis : Ethyl 3-oxobutanoate, a related compound, is used in various chemical transformations. For example, its reaction with benzene in the presence of aluminum chloride leads to various products such as ethylbenzene and 3-phenylbutanoic acid (Kato & Kimura, 1979).
Crystal Structure and Antioxidant Properties : this compound derivatives have been studied for their crystal structure, Hirshfeld surface analysis, and antioxidant properties. For example, a novel pyrazole derivative synthesized from this compound was characterized using various spectroscopic methods and evaluated for its antioxidant susceptibilities (Naveen et al., 2021).
Medicinal Chemistry and Antimicrobial Activity : Some derivatives of this compound have been synthesized and evaluated for their antimicrobial activities. For instance, the compound ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate, synthesized by a Knoevenagel condensation reaction, was evaluated for its antimicrobial susceptibilities (Kumar et al., 2016).
Enzymatic Reductions in Organic Chemistry : Ethyl 4-chloro-3-oxobutanoate, a similar compound, has been used in studies involving enzyme-catalyzed asymmetric reductions. This has implications in organic chemistry for the synthesis of stereochemically controlled compounds (Shimizu et al., 1990).
Synthesis of Trifluoromethyl Heterocycles : Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, related to this compound, serves as an intermediate for the synthesis of various trifluoromethyl heterocycles, highlighting its importance in synthetic organic chemistry (Honey et al., 2012).
Mechanism of Action
Target of Action
Ethyl 4-[3-(N,N-dimethylamino)phenyl]-4-oxobutanoate, also known as DMBA-Et or DMBA, is a synthetic compound used in scientific experiments , interact with various biological targets
Mode of Action
. This suggests that DMBA-Et may interact with its targets through a similar mechanism, leading to changes in the target’s function or structure.
Biochemical Pathways
For instance, indole derivatives, which share a similar structure to DMBA-Et, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that DMBA-Et may affect a wide range of biochemical pathways.
Pharmacokinetics
. This suggests that DMBA-Et may have similar properties, which could impact its bioavailability.
Action Environment
, suggesting that the action of DMBA-Et may be influenced by the presence of certain substances in its environment.
Properties
IUPAC Name |
ethyl 4-[3-(dimethylamino)phenyl]-4-oxobutanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-4-18-14(17)9-8-13(16)11-6-5-7-12(10-11)15(2)3/h5-7,10H,4,8-9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZYRRRNQYWZTKZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)C1=CC(=CC=C1)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701251497 |
Source
|
Record name | Ethyl 3-(dimethylamino)-γ-oxobenzenebutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701251497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
951885-80-6 |
Source
|
Record name | Ethyl 3-(dimethylamino)-γ-oxobenzenebutanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=951885-80-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-(dimethylamino)-γ-oxobenzenebutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701251497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.